Cas no 775557-13-6 (Benzoic acid,2-methyl-4-(2-pyridinyl)-)

• Product Name: Benzoic acid,2-methyl-4-(2-pyridinyl)-
• CAS No: 775557-13-6
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 552719
• PubChem ID: 45097364
• Update Time: 2025-04-19

Benzoic acid,2-methyl-4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-methyl-4-(2-pyridinyl)-
• Benzoic acid, 2-methyl-4-(2-pyridinyl)- (9CI)
• 2-Methyl-4-(2-pyridinyl)benzoic acid
• 775557-13-6

• Inchi： 1S/C13H11NO2/c1-9-8-10(5-6-11(9)13(15)16)12-4-2-3-7-14-12/h2-8H,1H3,(H,15,16)
• InChI Key： KLUMXEDAFFJQTB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2C=CC=CN=2)C=C1C)=O

Computed Properties

• Exact Mass: 213.079
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.4